![molecular formula C18H18F2N2O2 B2746152 (2,6-Difluorophenyl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone CAS No. 1797267-07-2](/img/structure/B2746152.png)
(2,6-Difluorophenyl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone
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Description
(2,6-Difluorophenyl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone is a chemical compound that has drawn the attention of researchers in recent years. This compound has shown potential in various scientific research applications, including pharmaceuticals and medical research.
Scientific Research Applications
Synthesis and Antibacterial Activity
A study by Mallesha and Mohana (2014) describes the synthesis of new 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives, which were evaluated for their in vitro antibacterial and antifungal activities. Compounds derived from this synthesis exhibited good antimicrobial activity against various pathogenic bacterial and fungal strains, indicating the potential of these derivatives in developing new antimicrobial agents (Mallesha & Mohana, 2014).
Molecular Structure and Interaction Studies
Research by Karthik et al. (2021) focused on the thermal, optical, etching, and structural studies of a synthesized compound related to (2,6-Difluorophenyl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone. Their findings, supported by theoretical calculations, provided insights into the molecular structure, stability, and electronic properties, contributing to a better understanding of the compound's potential applications in materials science (Karthik et al., 2021).
Synthesis for Fluorophore Development
Woydziak, Fu, and Peterson (2012) explored the synthesis of fluorinated benzophenones, xanthones, acridones, and thioxanthones by iterative nucleophilic aromatic substitution, starting from a related hexafluorobenzophenone compound. This method facilitates access to fluorinated fluorophores, offering potential applications in enhancing photostability and spectroscopic properties of organic molecules (Woydziak, Fu, & Peterson, 2012).
Advanced Material Development
Shi et al. (2017) developed a new difluoro aromatic ketone monomer for preparing poly(arylene ether sulfone)s (PAES) bearing pendant groups, demonstrating its application in creating materials with high hydroxide conductivity and alkaline stability, relevant for fuel cell membranes (Shi et al., 2017).
properties
IUPAC Name |
(2,6-difluorophenyl)-[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F2N2O2/c1-12-4-2-7-16(21-12)24-13-8-10-22(11-9-13)18(23)17-14(19)5-3-6-15(17)20/h2-7,13H,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCAHAYTTYAUUPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)OC2CCN(CC2)C(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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